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Compound of Interest

Compound Name: (S)-PFI-2 hydrochloride

Cat. No.: B610942 Get Quote

Essential Safety and Handling Guide for (S)-PFI-2
Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (S)-PFI-2 hydrochloride. The following procedural

guidance outlines operational and disposal plans to ensure the safe and effective use of this

compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for (S)-PFI-2 hydrochloride is presented below. This

information is essential for accurate preparation of stock solutions and for understanding the

compound's basic properties.
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Property Value Source

Molecular Weight 535.98 g/mol [1]

Formula C₂₃H₂₅F₄N₃O₃S·HCl [1][2]

Purity ≥97% (HPLC) [1]

CAS Number 1627607-88-8 [1][2]

Solubility in DMSO 53.6 mg/mL (100 mM) [1]

Solubility in Ethanol 10.72 mg/mL (20 mM) [1]

Storage Temperature -20°C [1][3]

Operational Plan for Safe Handling
A systematic approach to handling (S)-PFI-2 hydrochloride is critical to minimize exposure

and ensure a safe laboratory environment. The following step-by-step procedures cover the

lifecycle of the compound within the laboratory, from receipt to disposal.

Receiving and Inspection
Upon receiving a shipment of (S)-PFI-2 hydrochloride, it is important to visually inspect the

package for any signs of damage or leakage.[4] The receiving area should be well-ventilated.

Personnel responsible for unpacking must wear appropriate Personal Protective Equipment

(PPE), including a lab coat, safety glasses, and nitrile gloves. The container should be carefully

opened in a designated area, preferably within a chemical fume hood if there is any suspicion

of airborne particles.

Storage
(S)-PFI-2 hydrochloride should be stored at -20°C in a tightly sealed container.[1][3] The

storage location should be a designated, well-ventilated, and secure area away from

incompatible materials. It is advisable to store the compound in its original packaging to retain

important information such as batch number and purity. For long-term storage of stock

solutions, it is recommended to store them at -80°C to maintain stability.[3] Aliquoting the stock

solution can help to avoid repeated freeze-thaw cycles.[3]
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Preparation of Stock Solutions
All handling of the solid compound and preparation of solutions should be conducted in a

certified chemical fume hood to prevent inhalation of any dust particles.[5][6] The necessary

PPE, including a lab coat, safety glasses with side shields or goggles, and nitrile gloves, must

be worn.

To prepare a stock solution (e.g., 10 mM in DMSO):

Ensure all necessary equipment (e.g., balance, weigh paper, spatula, volumetric flask,

solvent) is clean and readily available inside the fume hood.

Carefully weigh the required amount of (S)-PFI-2 hydrochloride powder.

Add the appropriate volume of solvent (e.g., DMSO) to the powder.

Mix thoroughly until the solid is completely dissolved. Sonication can be used to aid

dissolution if necessary.[3]

Clearly label the container with the compound name, concentration, solvent, date of

preparation, and your initials.

Use in Experiments
When using solutions of (S)-PFI-2 hydrochloride, continue to wear the standard PPE. Handle

all solutions with care to avoid splashes and aerosols. All work should be performed in a

designated area, and any equipment that comes into contact with the compound should be

decontaminated after use.

Spill Management
In the event of a spill, the area should be evacuated and ventilated.[5] For small spills of the

solid, carefully sweep it up with an appropriate tool and place it in a sealed container for

disposal. For liquid spills, absorb the solution with an inert material (e.g., vermiculite, sand, or

earth) and place it in a sealed container for disposal.[5] The spill area should then be

decontaminated. A safety shower and eyewash station should be readily accessible.[5]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling (S)-PFI-2 hydrochloride in its solid form or as

a solution:

Eye Protection: Chemical safety goggles or safety glasses with side shields.

Hand Protection: Nitrile gloves. Change gloves immediately if they become contaminated.

Body Protection: A lab coat should be worn at all times.

Respiratory Protection: When handling the solid compound outside of a fume hood or if there

is a risk of aerosolization, a NIOSH-approved respirator may be necessary.

Disposal Plan
All waste containing (S)-PFI-2 hydrochloride, including empty containers, contaminated PPE,

and unused solutions, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not dispose of this compound

down the drain.[5] Collect all waste in clearly labeled, sealed containers.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of (S)-PFI-2
hydrochloride in a laboratory setting.
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Caption: Workflow for the safe handling of (S)-PFI-2 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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